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Compound of Interest

Compound Name: Crotoxyphos

CAS No.: 326-12-5

Cat. No.: B1631034

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and

persistence of the organophosphate insecticide Crotoxyphos. The information presented

herein is compiled from a variety of scientific sources and is intended to serve as a resource for

professionals involved in environmental risk assessment and related fields. All quantitative data

are summarized in structured tables, and detailed experimental protocols, where available, are

described. Visualizations of key processes are provided to aid in the understanding of the

environmental behavior of this compound.

Executive Summary
Crotoxyphos is an organophosphate insecticide that has been used to control external pests

on livestock. Its environmental persistence is primarily governed by its susceptibility to

hydrolysis, which is significantly influenced by pH and temperature. In soil, Crotoxyphos
undergoes rapid degradation, mediated by both abiotic and biotic processes. The mobility of

Crotoxyphos in soil is moderate, and it is not expected to bioconcentrate significantly in

aquatic organisms. This guide details the available data on the hydrolysis, soil metabolism,
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mobility, and bioaccumulation potential of Crotoxyphos, along with descriptions of the

experimental methodologies used to generate this data.

Abiotic Degradation
Hydrolysis
Hydrolysis is a primary degradation pathway for Crotoxyphos in the environment. The rate of

hydrolysis is dependent on the pH and temperature of the aqueous solution.

Table 1: Hydrolysis Half-lives of Crotoxyphos in Aqueous Solutions

pH Temperature (°C) Half-life (hours) Reference

1 38 87 [1]

2 Room Temperature 540 [1]

6 Room Temperature 410 [1]

9 Room Temperature 180 [1]

9 38 35 [1]

Experimental Protocol: Hydrolysis Study (Based on OECD Guideline 111)

A standardized hydrolysis study for a compound like Crotoxyphos would typically follow the

OECD Guideline 111, "Hydrolysis as a Function of pH."

Test System: Sterile aqueous buffer solutions are prepared at pH 4, 7, and 9.

Test Substance Application: A solution of radiolabeled (e.g., ¹⁴C) or non-labeled

Crotoxyphos is added to the buffer solutions at a concentration that does not exceed its

water solubility.

Incubation: The test solutions are incubated in the dark at a constant temperature (e.g., 25°C

or as specified) to prevent photodegradation.

Sampling: Aliquots of the test solutions are collected at various time intervals.
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Analysis: The concentration of the parent Crotoxyphos and any significant degradation

products are determined using appropriate analytical methods, such as High-Performance

Liquid Chromatography (HPLC) with a suitable detector (e.g., UV or radiometric detector for

radiolabeled material) or Gas Chromatography-Mass Spectrometry (GC-MS).

Data Analysis: The rate of hydrolysis is determined by plotting the concentration of

Crotoxyphos against time. The half-life (DT₅₀) is then calculated assuming pseudo-first-

order kinetics.
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Figure 1: Experimental workflow for a hydrolysis study.

Photolysis
While photodegradation has been mentioned as a potential degradation pathway for

Crotoxyphos, specific experimental data, such as a photolysis half-life (DT₅₀) in water or on

soil surfaces, are not readily available in the reviewed literature.

Experimental Protocol: Aqueous Photolysis Study (Based on OECD Guideline 316)

A typical aqueous photolysis study would involve the following steps:

Test Solution Preparation: A solution of the test substance in sterile, buffered water is

prepared.

Light Source: The solution is exposed to a light source that simulates natural sunlight (e.g., a

xenon arc lamp). Control samples are kept in the dark to measure hydrolysis and other non-

photolytic degradation.
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Sampling and Analysis: Samples are taken at various time points and analyzed for the

parent compound and photoproducts.

Quantum Yield and Half-life Calculation: The data is used to calculate the quantum yield and

the environmental half-life under specific light conditions.

Biotic Degradation in Soil (Soil Metabolism)
Crotoxyphos is known to degrade rapidly in soil, with the rate of degradation being influenced

by soil type and pH. Both microbial and enzymatic activities contribute to its breakdown.

Table 2: Soil Metabolism Half-lives of Crotoxyphos

Soil Type
Organic
Carbon (%)

pH
Half-life
(hours)

Condition Reference

Poygan Silty

Clay Loam
2.2 7.2 2.00 Nonsterile [1]

Poygan Silty

Clay Loam
2.2 7.2 3.75 Sterile [1]

Kewanunee

Clay
5.8 6.4 5.50 Nonsterile [1]

Kewanunee

Clay
5.8 6.4 6.00 Sterile [1]

Ella Loamy

Sand
0.93 3.8 71.0 Nonsterile [1]

Ella Loamy

Sand
0.93 3.8 77.0 Sterile [1]

Chehalis Clay

Loam
- -

87%

degraded in 1

day

- [1]

An enzyme capable of hydrolyzing Crotoxyphos has been isolated from Chehalis clay loam.

This enzyme demonstrates maximal activity around pH 8.0 and hydrolyzes Crotoxyphos to
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dimethyl phosphate and α-methylbenzyl 3-hydroxycrotonate.

Experimental Protocol: Aerobic Soil Metabolism Study (Based on OECD Guideline 307)

To determine the rate and pathway of degradation in soil, a study following a protocol similar to

OECD Guideline 307 would be conducted.

Soil Selection and Characterization: Representative agricultural soils are selected and

characterized for properties such as texture, organic carbon content, pH, and microbial

biomass.

Test Substance Application: Radiolabeled (e.g., ¹⁴C) Crotoxyphos is applied to the soil

samples at a rate representative of agricultural use.

Incubation: The treated soil samples are incubated in the dark under controlled aerobic

conditions (constant temperature and moisture). Volatile organic compounds and ¹⁴CO₂ are

trapped.

Sampling: Soil samples are collected at various time intervals.

Extraction and Analysis: Soil samples are extracted with appropriate solvents. The extracts

are analyzed using techniques like HPLC with radiometric detection and/or Liquid

Scintillation Counting (LSC) to quantify the parent compound and degradation products. The

identity of major degradation products is confirmed using methods like LC-MS/MS or GC-

MS.

Data Analysis: The dissipation half-life (DT₅₀) of Crotoxyphos is calculated. A mass balance

is performed to account for the applied radioactivity, and a degradation pathway is proposed.
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Figure 2: Experimental workflow for a soil metabolism study.

Mobility in Soil
The mobility of a pesticide in soil is determined by its tendency to adsorb to soil particles. This

is commonly expressed by the organic carbon-water partition coefficient (Koc).

Table 3: Soil Sorption Coefficient of Crotoxyphos

Parameter Value Interpretation Reference

Log Koc 1.89 (estimated) Moderate adsorption [1]

Experimental Protocol: Soil Sorption/Desorption Study (Based on OECD Guideline 106)

The soil sorption coefficient is typically determined using a batch equilibrium method.

Soil and Solution Preparation: Several soil types with varying organic carbon content and

texture are used. A solution of the test substance in a calcium chloride solution (to maintain

ionic strength) is prepared.

Equilibration: Soil samples are equilibrated with the test substance solution for a defined

period with shaking.
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Analysis: After equilibration, the soil and aqueous phases are separated by centrifugation,

and the concentration of the test substance in the aqueous phase is measured. The amount

adsorbed to the soil is calculated by the difference from the initial concentration.

Calculation of Kd and Koc: The soil-water distribution coefficient (Kd) is calculated. The

organic carbon normalized sorption coefficient (Koc) is then calculated by dividing Kd by the

fraction of organic carbon in the soil.

Bioaccumulation
The potential for a chemical to accumulate in aquatic organisms is assessed by the

bioconcentration factor (BCF).

Table 4: Bioconcentration Factor of Crotoxyphos

Parameter Value Interpretation Reference

BCF 16 (estimated)
Low potential to

bioconcentrate
[1]

Experimental Protocol: Bioaccumulation in Fish (Based on OECD Guideline 305)

A fish bioconcentration study is conducted to experimentally determine the BCF.

Test Organism: A suitable fish species (e.g., rainbow trout, bluegill sunfish) is selected.

Exposure (Uptake Phase): Fish are exposed to a constant, low concentration of the test

substance in a flow-through system for a defined period (e.g., 28 days).

Depuration Phase: After the uptake phase, the fish are transferred to clean water and

observed for a period to determine the rate of elimination of the substance.

Sampling and Analysis: Water and fish tissue samples are collected throughout both phases

and analyzed for the concentration of the test substance.

BCF Calculation: The bioconcentration factor is calculated as the ratio of the concentration of

the substance in the fish tissue to the concentration in the water at steady-state.
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Degradation Pathway
The primary degradation pathway for Crotoxyphos in the environment is the hydrolysis of the

phosphate ester linkage. This can be either a chemical or a biologically mediated process.

Crotoxyphos Hydrolysis
(Abiotic or Biotic)

Dimethyl Phosphate

α-Methylbenzyl
3-hydroxycrotonate

Click to download full resolution via product page

Figure 3: Primary degradation pathway of Crotoxyphos.

Further degradation of the primary metabolites, dimethyl phosphate and α-methylbenzyl 3-

hydroxycrotonate, is expected to occur in the environment, leading to their eventual

mineralization. However, detailed studies on the subsequent degradation pathways of these

metabolites were not available in the reviewed literature.

Conclusion
Crotoxyphos is characterized by its relatively low persistence in the environment, primarily

due to its susceptibility to hydrolysis and rapid degradation in soil. Its potential for

bioaccumulation in aquatic organisms is low, and its mobility in soil is moderate. The

information presented in this guide provides a foundation for understanding the environmental

behavior of Crotoxyphos and for conducting further research or risk assessments. It is

important to note that while general experimental protocols are described, the specific details of

the studies cited were not always available. For regulatory purposes, it is crucial to consult the

original study reports for comprehensive methodological details.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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